2-[(3S)-3-(Acetyloxy)-1-bromo-3-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]propyl]-benzoic Aci
2-[(3S)-3-(Acetyloxy)-1-bromo-3-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]propyl]-benzoic Aci
Brand Name:
Vulcanchem
CAS No.:
184763-69-7
VCID:
VC0121528
InChI:
InChI=1S/C30H25BrClNO4/c1-19(34)37-29(18-27(31)25-8-3-4-9-26(25)30(35)36-2)22-7-5-6-20(16-22)10-14-24-15-12-21-11-13-23(32)17-28(21)33-24/h3-17,27,29H,18H2,1-2H3/b14-10+/t27?,29-/m0/s1
SMILES:
CC(=O)OC(CC(C1=CC=CC=C1C(=O)OC)Br)C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3
Molecular Formula:
C₃₀H₂₅BrClNO₄
Molecular Weight:
578.88
2-[(3S)-3-(Acetyloxy)-1-bromo-3-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]propyl]-benzoic Aci
CAS No.: 184763-69-7
Reference Standards
VCID: VC0121528
Molecular Formula: C₃₀H₂₅BrClNO₄
Molecular Weight: 578.88
![2-[(3S)-3-(Acetyloxy)-1-bromo-3-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]propyl]-benzoic Aci - 184763-69-7](/images/no_structure.jpg)
| CAS No. | 184763-69-7 |
|---|---|
| Product Name | 2-[(3S)-3-(Acetyloxy)-1-bromo-3-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]propyl]-benzoic Aci |
| Molecular Formula | C₃₀H₂₅BrClNO₄ |
| Molecular Weight | 578.88 |
| IUPAC Name | methyl 2-[(3S)-3-acetyloxy-1-bromo-3-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]propyl]benzoate |
| Standard InChI | InChI=1S/C30H25BrClNO4/c1-19(34)37-29(18-27(31)25-8-3-4-9-26(25)30(35)36-2)22-7-5-6-20(16-22)10-14-24-15-12-21-11-13-23(32)17-28(21)33-24/h3-17,27,29H,18H2,1-2H3/b14-10+/t27?,29-/m0/s1 |
| SMILES | CC(=O)OC(CC(C1=CC=CC=C1C(=O)OC)Br)C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3 |
| Synonyms | [3S(E)]-2-[3-(Acetyloxy)-1-bromo-3-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]propyl]-benzoic Acid Methyl Ester |
| PubChem Compound | 10507442 |
| Last Modified | Dec 19 2021 |
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